Cas no 2172532-34-0 (4-(4-bromo-2-fluorophenyl)oxolan-2-one)

• Product Name: 4-(4-bromo-2-fluorophenyl)oxolan-2-one
• CAS No: 2172532-34-0
• MF: C₁₀H₈BrFO₂
• MW: 259.071725845337
• CID: 6318061
• PubChem ID: 165597777
• Update Time: 2025-10-30

4-(4-bromo-2-fluorophenyl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2-fluorophenyl)oxolan-2-one
• 2172532-34-0
• EN300-1652870

• Inchi： 1S/C10H8BrFO2/c11-7-1-2-8(9(12)4-7)6-3-10(13)14-5-6/h1-2,4,6H,3,5H2
• InChI Key： YKUKLJBNSBJTHO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C1COC(C1)=O

Computed Properties

• Exact Mass: 257.96917g/mol
• Monoisotopic Mass: 257.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(4-bromo-2-fluorophenyl)oxolan-2-one

4-(4-Bromo-2-Fluorophenyl)Oxolan-2-One: A Comprehensive Overview

4-(4-Bromo-2-Fluorophenyl)Oxolan-2-One, also known by its CAS number NO2172532-34-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom and a fluorine atom on a phenyl ring, attached to an oxolane (tetrahydrofuran) ring system. The presence of these halogens imparts distinctive electronic and physical properties to the molecule, making it a valuable component in various chemical applications.

The synthesis of 4-(4-Bromo-2-Fluorophenyl)Oxolan-2-One typically involves multi-step organic reactions, often utilizing palladium-catalyzed coupling reactions or other advanced methodologies. Recent advancements in catalytic processes have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing the overall yield of the compound. Researchers have also explored the use of microwave-assisted synthesis, which has proven to accelerate reaction times while maintaining product purity.

In terms of applications, 4-(4-Bromo-2-Fluorophenyl)Oxolan-2-One has shown promise in the development of novel pharmaceuticals. Its bromine and fluorine substituents contribute to its bioactivity, making it a potential candidate for drug design targeting specific biological pathways. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in metabolic disorders, highlighting its potential as a lead compound for therapeutic interventions.

Beyond pharmacology, this compound has also found utility in materials science. Its structural versatility allows for integration into polymer systems, where it can serve as a building block for advanced materials with tailored properties. Recent research has focused on its role in creating stimuli-responsive polymers, which can change their properties in response to external stimuli such as temperature or light. These materials hold potential applications in sensors, drug delivery systems, and adaptive textiles.

The electronic properties of 4-(4-Bromo-2-Fluorophenyl)Oxolan-2-One have also been leveraged in optoelectronic devices. Its ability to emit fluorescence under specific conditions makes it a candidate for use in light-emitting diodes (LEDs) and other display technologies. Researchers have reported enhanced emission efficiency when the compound is incorporated into organic semiconductor layers, suggesting its potential for next-generation lighting solutions.

In conclusion, 4-(4-Bromo-2-Fluorophenyl)Oxolan-2-One is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in chemistry and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological and medical frontiers.